N1-(benzo[d][1,3]dioxol-5-ylmethyl)-N2-(2-(dimethylamino)-2-(1-methylindolin-5-yl)ethyl)oxalamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N1-(benzo[d][1,3]dioxol-5-ylmethyl)-N2-(2-(dimethylamino)-2-(1-methylindolin-5-yl)ethyl)oxalamide is a useful research compound. Its molecular formula is C23H28N4O4 and its molecular weight is 424.501. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Neurokinin-1 Receptor Antagonism
This compound has been explored for its potential as a neurokinin-1 (NK1) receptor antagonist. Studies have identified related compounds that exhibit high affinity and oral activity as NK1 receptor antagonists, showing efficacy in pre-clinical tests relevant to emesis and depression. Such compounds have been noted for their solubility in water and potential for both intravenous and oral administration, indicating their versatility in clinical settings (Harrison et al., 2001).
Muscarinic M2-Receptor Affinity
Research on derivatives with structural similarities to the compound has led to the synthesis of molecules with affinity to muscarinic M2 receptors. These findings are significant for the development of drugs targeting neurological disorders, demonstrating the compound's relevance in medicinal chemistry (Holzgrabe & Heller, 2003).
Anti-inflammatory Applications
Compounds structurally related to N1-(benzo[d][1,3]dioxol-5-ylmethyl)-N2-(2-(dimethylamino)-2-(1-methylindolin-5-yl)ethyl)oxalamide have been synthesized and evaluated for their anti-inflammatory properties. These studies have shown promising activity in both in vitro and in vivo models, offering insights into the compound's potential for treating inflammatory conditions (Nikalje et al., 2015).
HIV-1 Non-nucleoside Reverse Transcriptase Inhibitors
Research has also explored the synthesis and evaluation of related compounds as potential HIV-1 non-nucleoside reverse transcriptase inhibitors (NNRTIs). Some synthesized derivatives have shown high activity against the wild-type HIV-1 strain, indicating the potential for these compounds in HIV treatment strategies (Li et al., 2020).
Herbicidal Activity
Investigations into the herbicidal activity of isoindoline-1,3-dione substituted benzoxazinone derivatives containing a carboxylic ester group have shown that some analogues exhibit significant efficacy. These compounds cause typical symptoms of protox inhibitor herbicides, such as leaf cupping and necrosis, highlighting their potential application in agricultural settings (Huang et al., 2009).
Fluorescence Applications
New 7H-benzo[de]pyrazolo[5,1-a]isoquinolin-7-ones and their derivatives have been studied for their spectral properties, demonstrating bright fluorescence in various mediums. These properties suggest the compound's utility in developing fluorescent markers for biomedical applications, offering innovative avenues for research and diagnostic tools (Galunov et al., 2003).
Properties
IUPAC Name |
N-(1,3-benzodioxol-5-ylmethyl)-N'-[2-(dimethylamino)-2-(1-methyl-2,3-dihydroindol-5-yl)ethyl]oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H28N4O4/c1-26(2)19(16-5-6-18-17(11-16)8-9-27(18)3)13-25-23(29)22(28)24-12-15-4-7-20-21(10-15)31-14-30-20/h4-7,10-11,19H,8-9,12-14H2,1-3H3,(H,24,28)(H,25,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WNDVUCSITCIZHM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCC2=C1C=CC(=C2)C(CNC(=O)C(=O)NCC3=CC4=C(C=C3)OCO4)N(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H28N4O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
424.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.